Cas no 2198500-84-2 (N-cyclopropyl-N-(2-hydroxycyclobutyl)methanesulfonamide)

• Product Name: N-cyclopropyl-N-(2-hydroxycyclobutyl)methanesulfonamide
• CAS No: 2198500-84-2
• MF: C₈H₁₅NO₃S
• MW: 205.274601221085
• CID: 5978969
• PubChem ID: 126856585
• Update Time: 2025-10-30

N-cyclopropyl-N-(2-hydroxycyclobutyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopropyl-N-(2-hydroxycyclobutyl)methanesulfonamide
• Methanesulfonamide, N-cyclopropyl-N-(2-hydroxycyclobutyl)-
• AKOS032844287
• F6438-6978
• 2198500-84-2

• Inchi： 1S/C8H15NO3S/c1-13(11,12)9(6-2-3-6)7-4-5-8(7)10/h6-8,10H,2-5H2,1H3
• InChI Key： HTYVSFKFHJWEBN-UHFFFAOYSA-N
• SMILES： CS(N(C1CC1)C1CCC1O)(=O)=O

Computed Properties

• Exact Mass: 205.07726451g/mol
• Monoisotopic Mass: 205.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 66Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 348.6±52.0 °C(Predicted)
• pka: 14.50±0.40(Predicted)

Additional information on N-cyclopropyl-N-(2-hydroxycyclobutyl)methanesulfonamide

Professional Introduction to N-cyclopropyl-N-(2-hydroxycyclobutyl)methanesulfonamide (CAS No. 2198500-84-2)

N-cyclopropyl-N-(2-hydroxycyclobutyl)methanesulfonamide, with the chemical identifier CAS No. 2198500-84-2, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its unique structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of both cyclopropyl and cyclobutyl moieties, coupled with a methanesulfonamide functional group, imparts distinct chemical properties that make it a valuable candidate for further investigation.

The structural motif of N-cyclopropyl-N-(2-hydroxycyclobutyl)methanesulfonamide is particularly noteworthy for its potential in modulating biological pathways. The cyclopropyl ring, known for its strain and reactivity, can serve as a scaffold for introducing conformational constraints into drug molecules, which may enhance binding affinity and selectivity. Meanwhile, the 2-hydroxycyclobutyl group introduces hydrophilicity and potential hydrogen bonding capabilities, which are crucial for interactions with biological targets. The methanesulfonamide moiety further contributes to the molecule's pharmacophoric features, offering opportunities for both solubility enhancement and metabolic stability.

Recent advancements in computational chemistry and molecular modeling have enabled a deeper understanding of the interactions between this compound and biological targets. Studies suggest that the combination of the cyclopropyl and hydroxycyclobutyl groups may facilitate specific binding to enzymes or receptors involved in key metabolic pathways. For instance, preliminary computational studies have indicated that N-cyclopropyl-N-(2-hydroxycyclobutyl)methanesulfonamide could interact with enzymes such as cytochrome P450 monooxygenases, which are pivotal in drug metabolism. This interaction could potentially lead to the development of inhibitors or modulators for therapeutic purposes.

In addition to its pharmacological potential, the synthesis of N-cyclopropyl-N-(2-hydroxycyclobutyl)methanesulfonamide presents an intriguing challenge for organic chemists. The synthesis involves multiple steps, including the formation of the cyclopropyl ring and the introduction of the hydroxycyclobutyl group. Recent methodologies have focused on utilizing transition metal catalysis to facilitate these transformations efficiently. For example, palladium-catalyzed cross-coupling reactions have been employed to construct the cyclopropyl moiety, while nucleophilic substitution strategies have been used to incorporate the hydroxycyclobutyl group. These advances in synthetic chemistry have not only improved yields but also opened new avenues for structural diversification.

The methanesulfonamide functional group in N-cyclopropyl-N-(2-hydroxycyclobutyl)methanesulfonamide also plays a critical role in determining its physicochemical properties. Methanesulfonamides are known for their high solubility in water and their ability to form stable salts, which can enhance oral bioavailability. This characteristic makes them particularly attractive for pharmaceutical applications where solubility is a key factor in drug delivery. Furthermore, methanesulfonamides exhibit good metabolic stability, which is essential for maintaining drug efficacy over time.

Current research is exploring the potential of N-cyclopropyl-N-(2-hydroxycyclobutyl)methanesulfonamide as a lead compound for drug discovery. Initial pharmacological screening has shown promising results in several disease models, including inflammation and metabolic disorders. The compound's ability to modulate key biological pathways suggests that it could be developed into a therapeutic agent with broad applicability. For instance, studies have indicated that it may interfere with inflammatory cascades by inhibiting certain enzymatic activities associated with pro-inflammatory cytokines.

The development of novel synthetic routes has been a cornerstone of recent research efforts aimed at optimizing the production of N-cyclopropyl-N-(2-hydroxycyclobutyl)methanesulfonamide. One particularly innovative approach involves biocatalytic methods using engineered enzymes to perform key transformations more efficiently than traditional chemical methods. These biocatalytic strategies not only improve yields but also reduce waste generation, aligning with green chemistry principles. Additionally, flow chemistry techniques have been employed to enhance reaction control and scalability, further facilitating the industrial production of this compound.

The future prospects for N-cyclopropyl-N-(2-hydroxycyclobutul)methanesulfonamide are promising, with ongoing research focusing on elucidating its mechanism of action and identifying potential therapeutic applications. Advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy are being utilized to determine the detailed structure-activity relationships (SAR) of this compound. These studies will provide critical insights into how modifications to its structure can enhance its pharmacological properties.

In conclusion, N-cyclopropyl-N-(2-hydroxycyclobutyl)methanesulfonamide (CAS No. 2198500-84-2) represents a compelling compound with significant potential in pharmaceutical research and development. Its unique structural features offer opportunities for designing novel therapeutic agents with improved efficacy and selectivity. As synthetic methodologies continue to evolve and our understanding of biological targets deepens, this compound is poised to play a crucial role in addressing various therapeutic challenges.